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Compound of Interest

Compound Name: Benzophenone oxime

Cat. No.: B171034

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The oximation of benzophenone is a fundamental and widely used chemical transformation in
organic synthesis. This process involves the reaction of benzophenone with hydroxylamine,
typically in the presence of a base, to form benzophenone oxime. This oxime is a valuable
intermediate in various synthetic pathways, most notably in the Beckmann rearrangement to
produce benzanilide, a precursor for dyes, and pharmaceuticals. This document provides a
detailed standard laboratory protocol for this reaction, including data presentation and a visual
representation of the experimental workflow and reaction mechanism.

Data Presentation

The following table summarizes the typical quantitative data associated with the standard
laboratory protocol for benzophenone oximation.
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Parameter Value Reference
Reactants

Benzophenone 1 equivalent [11[2][3]
Hydroxylamine Hydrochloride ~1.5 equivalents [11[3]
Sodium Hydroxide ~5 equivalents [11[3]
Solvent 95% Ethanol / Water [11[31[4]
Reaction Conditions

Temperature Reflux [11[3]
Time 5 minutes - 1 hour [1][2]
Product Yield (Crude) 98-99% [1]
Melting Point 141-144 °C [1][2][5][6]
Purification Recrystallization from 1]

Methanol or Ethanol

Experimental Protocols

This section details the standard laboratory procedure for the synthesis of benzophenone

oxime.

Materials:

e Benzophenone

e Hydroxylamine hydrochloride (NH20H-HCI)

e Sodium hydroxide (NaOH), powdered or pellets

e 95% Ethyl alcohol

e Concentrated Hydrochloric acid (HCI)
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Water

Round-bottom flask

Reflux condenser

Heating mantle or water bath
Beakers

Bichner funnel and filter flask
Filter paper

Procedure:

Reaction Setup: In a round-bottom flask, combine benzophenone (1.0 eq), hydroxylamine
hydrochloride (1.5 eq), 95% ethyl alcohol, and water.[1][3] For example, a mixture can be
prepared using 100 g of benzophenone, 60 g of hydroxylamine hydrochloride, 200 mL of

95% ethyl alcohol, and 40 mL of water.[1]

Addition of Base: To this mixture, gradually add powdered sodium hydroxide (approximately
5 eq) in portions while shaking or stirring.[1][3] The reaction can be exothermic, and cooling
with a water bath may be necessary to control the temperature.[1]

Reflux: Once the sodium hydroxide has been added, attach a reflux condenser to the flask.
Heat the mixture to boiling and maintain a gentle reflux for a period ranging from 5 minutes
to 1 hour.[1][2] The progress of the reaction can be monitored using Thin Layer
Chromatography (TLC).[7][4]

Precipitation of Product: After the reflux period, allow the reaction mixture to cool to room
temperature.[1] In a separate large beaker, prepare a solution of concentrated hydrochloric
acid in water. Pour the cooled reaction mixture into the acidic solution.[1][3] This will cause
the benzophenone oxime to precipitate out of the solution as a white solid.

Isolation and Washing: Collect the precipitate by vacuum filtration using a Buchner funnel.[3]
Wash the collected solid thoroughly with cold water to remove any inorganic impurities.[1][3]
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e Drying: Dry the product. For immediate use, drying overnight at approximately 40°C is
generally sufficient.[1]

 Purification (Optional): The crude benzophenone oxime is often of high purity.[1] However,
if further purification is required, it can be recrystallized from a suitable solvent such as
methyl alcohol or ethyl alcohol.[3][4]

Storage:

Benzophenone oxime can slowly decompose in the presence of oxygen and moisture.[1] For
long-term storage, it is recommended to dry the compound in a vacuum desiccator and store it
under an inert atmosphere, such as carbon dioxide.[1]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the synthesis of benzophenone oxime.
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Caption: Simplified mechanism of benzophenone oximation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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